Cas no 509-40-0 ( )

• Product name: &nbsp
• CAS No: 509-40-0
• MF: C₂₁H₂₄N₂O₃
• MW: 352.426865577698
• CID: 934527
• PubChem ID: 12312946

  Chemical and Physical Properties

Names and Identifiers

• (17R)-1-Acetyl-19,20-didehydro-17,18-epoxycuran-17-ol
• DIABOLINE
• 509-40-0
• Curan-17-ol,20-didehydro-17,18-epoxy-, (17R)-
• NSC277458
• NCI60_002258
• CHEMBL1969794
• NSC-277458
• 1-(17-Hydroxy-19,20-didehydro-17,18-epoxycuran-1-yl)ethan-1-one
• DTXSID70965137
• N-acetyl-Wieland-Gumlich aldehyde
• 9ZF1MM6TXS
• N-ACETYL-WGA
• DIABOLINE [MI]
• NSC 277458
• Curan-17-ol, 1-acetyl-19,20-didehydro-17,18-epoxy-, (17R)-
• UNII-9ZF1MM6TXS
• Q27273423
•  

• Inchi： InChI=1S/C21H24N2O3/c1-12(24)23-16-5-3-2-4-15(16)21-7-8-22-11-13-6-9-26-20(25)18(19(21)23)14(13)10-17(21)22/h2-6,14,17-20,25H,7-11H2,1H3/t14-,17-,18+,19-,20+,21+/m0/s1
• InChI Key： QSDMAJZSSDNJPO-YJQMPPAXSA-N
• SMILES： CC(=O)N1C2C3C4CC5C2(CCN5CC4=CCOC3O)C6=CC=CC=C61

Computed Properties

• Exact Mass: 352.179
• Monoisotopic Mass: 352.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53Ų
• XLogP3: 0.7

Experimental Properties

• Density: 1.4
• Melting Point: 187°
• Boiling Point: 624.1°C at 760 mmHg
• Flash Point: 331.3°C
• Refractive Index: 1.697
• PSA: 53.01000
• LogP: 1.66140
• Specific Rotation: D22 +37.8° (c = 1.72 in chloroform)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Strychnos alkaloids Strychnos alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Strychnos alkaloids